2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile

• IUPAC Name: 2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C21H16N4O/c22-12-18-20(14-5-4-10-24-13-14)17-9-8-16(26)11-19(17)25(21(18)23)15-6-2-1-3-7-15/h1-11,13,20,26H,23H2
• InChI Key: OWRMYJOWAAEOPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=CC(=C3)O)C(C(=C2N)C#N)C4=CN=CC=C4
• Molecular Formula: C21H16N4O
• Molecular Weight: 340.4 g/mol

Description

2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a quinoline derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile involves the inhibition of various enzymes and signaling pathways involved in the progression of disease. It has been found to inhibit the activity of topoisomerase II and DNA polymerase, which are involved in the replication and transcription of DNA. It also inhibits the activity of protein kinases such as Akt and ERK, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also has neuroprotective effects by protecting dopaminergic neurons and inhibiting the aggregation of amyloid-beta peptides. It has also been found to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile in lab experiments is its potent anti-cancer activity. It also possesses neuroprotective, anti-inflammatory, and antioxidant properties, making it a versatile compound for studying various diseases. However, one of the limitations is its limited solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

For research on 2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile include the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties. It can also be studied for its potential therapeutic applications in other diseases such as multiple sclerosis and Huntington's disease. Moreover, it can be used as a lead compound for the development of novel drugs with improved efficacy and safety profiles.
In conclusion, 2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile is a promising chemical compound that has shown potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research directions include the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties, as well as the exploration of its potential therapeutic applications in other diseases.

Scientific Research Applications

2-amino-7-hydroxy-1-phenyl-4-pyridin-3-yl-1,4-dihydroquinoline-3-carbonitrile has been extensively studied for its potential therapeutic applications in various diseases including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to possess potent anti-cancer activity by inhibiting the growth of tumor cells and inducing apoptosis. It has also been shown to inhibit the aggregation of amyloid-beta peptides in Alzheimer's disease and protect dopaminergic neurons in Parkinson's disease.